TITANIUMION
TITANIUMION
Titanium is an element with atomic symbol Ti, atomic number 22, and atomic weight 47.867.
Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame.
Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks.
Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame.
Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks.
Brand Name:
Vulcanchem
CAS No.:
14067-04-0
VCID:
VC0088626
InChI:
InChI=1S/Ti
SMILES:
[Ti]
Molecular Formula:
Ti
Molecular Weight:
47.87 g/mol
TITANIUMION
CAS No.: 14067-04-0
Main Products
VCID: VC0088626
Molecular Formula: Ti
Molecular Weight: 47.87 g/mol
CAS No. | 14067-04-0 |
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Product Name | TITANIUMION |
Molecular Formula | Ti |
Molecular Weight | 47.87 g/mol |
IUPAC Name | titanium |
Standard InChI | InChI=1S/Ti |
Standard InChIKey | RTAQQCXQSZGOHL-UHFFFAOYSA-N |
Impurities | IMPURITIES POTENTIALLY PRESENT IN TITANIUM SPONGE ASTM-B299, 69 AND ELECTROLYTIC ARE: NITROGEN, CARBON, SODIUM, MAGNESIUM, CHLORINE, IRON, SILICON, HYDROGEN, OXYGEN AND OTHERS |
SMILES | [Ti] |
Canonical SMILES | [Ti] |
Boiling Point | 3287 °C |
Colorform | Dark gray lustrous metal, hexagonal below 882.5 °C, cubic above |
Density | 4.506 @ 20 °C |
Melting Point | 1668 °C |
Physical Description | Titanium powder, dry is a gray lustrous powder. It can be easily ignited and burns with an intense flame. The very finely powdered material may be ignited by sparks. Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks. Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame. Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals |
Description | Titanium is an element with atomic symbol Ti, atomic number 22, and atomic weight 47.867. Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame. Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks. |
Solubility | INSOL IN WATER; SOL IN DILUTE ACIDS |
Synonyms | Titanium |
Vapor Pressure | 1.0X10-79 atm @ 25 °C |
PubChem Compound | 23963 |
Last Modified | Nov 11 2021 |
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